Cas no 1421532-35-5 (3-fluoro-N-[2-(furan-2-yl)-2-hydroxypropyl]-4-methoxybenzene-1-sulfonamide)

• Product Name: 3-fluoro-N-[2-(furan-2-yl)-2-hydroxypropyl]-4-methoxybenzene-1-sulfonamide
• CAS No: 1421532-35-5
• MF: C₁₄H₁₆FNO₅S
• MW: 329.343946456909
• CID: 5869192
• PubChem ID: 71782621
• Update Time: 2025-10-18

3-fluoro-N-[2-(furan-2-yl)-2-hydroxypropyl]-4-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-[2-(furan-2-yl)-2-hydroxypropyl]-4-methoxybenzenesulfonamide
• 3-fluoro-N-[2-(furan-2-yl)-2-hydroxypropyl]-4-methoxybenzene-1-sulfonamide
• AKOS024525092
• F5857-9528
• 1421532-35-5
• 3-fluoro-N-(2-(furan-2-yl)-2-hydroxypropyl)-4-methoxybenzenesulfonamide
• VU0525984-1

• Inchi： 1S/C14H16FNO5S/c1-14(17,13-4-3-7-21-13)9-16-22(18,19)10-5-6-12(20-2)11(15)8-10/h3-8,16-17H,9H2,1-2H3
• InChI Key： UVCVIALBQUSDMT-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2=CC=CO2)(O)C)(=O)=O)=CC=C(OC)C(F)=C1

Computed Properties

• Exact Mass: 329.07332195g/mol
• Monoisotopic Mass: 329.07332195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 97.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-fluoro-N-[2-(furan-2-yl)-2-hydroxypropyl]-4-methoxybenzene-1-sulfonamide

Recent Advances in the Study of 3-fluoro-N-[2-(furan-2-yl)-2-hydroxypropyl]-4-methoxybenzene-1-sulfonamide (CAS: 1421532-35-5)

The compound 3-fluoro-N-[2-(furan-2-yl)-2-hydroxypropyl]-4-methoxybenzene-1-sulfonamide (CAS: 1421532-35-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its role as a modulator of specific biological pathways. The presence of the furan ring and the sulfonamide moiety suggests potential interactions with enzymes or receptors involved in inflammatory and oncogenic processes. Preliminary studies have indicated that this compound exhibits promising activity in vitro, though further validation in animal models is required to confirm its efficacy and safety profile.

One of the key findings from recent investigations is the compound's ability to inhibit certain kinases, which are critical targets in the treatment of cancers and autoimmune diseases. Structural-activity relationship (SAR) studies have been conducted to explore modifications that could enhance its potency and selectivity. These studies have revealed that the fluoro and methoxy substituents play a crucial role in binding affinity, while the hydroxypropyl linker contributes to the compound's solubility and pharmacokinetic properties.

In addition to its kinase inhibitory activity, 3-fluoro-N-[2-(furan-2-yl)-2-hydroxypropyl]-4-methoxybenzene-1-sulfonamide has shown potential as an anti-inflammatory agent. Experimental data suggest that it can suppress the production of pro-inflammatory cytokines in cell-based assays, making it a candidate for further development in the treatment of chronic inflammatory conditions. However, challenges such as metabolic stability and bioavailability need to be addressed to advance this compound to preclinical stages.

Future research directions for this compound include detailed mechanistic studies to identify its precise molecular targets, as well as optimization of its chemical structure to improve drug-like properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into therapeutic applications. The ongoing exploration of this sulfonamide derivative underscores its potential as a valuable tool in chemical biology and a promising candidate for drug discovery.